Cas no 1690676-99-3 (Methyl 3-amino-2-bromopropanoate)

• Product Name: Methyl 3-amino-2-bromopropanoate
• CAS No: 1690676-99-3
• MF: C₄H₈BrNO₂
• MW: 182.015820503235
• CID: 5790722
• PubChem ID: 53803321
• Update Time: 2023-12-26

Methyl 3-amino-2-bromopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-bromopropanoate
• 1690676-99-3
• EN300-4455330
• Propanoic acid, 3-amino-2-bromo-, methyl ester
• Methyl 3-amino-2-bromopropanoate

• Inchi： 1S/C4H8BrNO2/c1-8-4(7)3(5)2-6/h3H,2,6H2,1H3
• InChI Key： FJXTVKIGULMTTG-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)CN

Computed Properties

• Exact Mass: 180.97384g/mol
• Monoisotopic Mass: 180.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.578±0.06 g/cm3(Predicted)
• Boiling Point: 210.3±30.0 °C(Predicted)
• pka: 5.79±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives